Cas no 1805119-45-2 (2-Methyl-3-nitroisonicotinonitrile)

• Product Name: 2-Methyl-3-nitroisonicotinonitrile
• CAS No: 1805119-45-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4904802
• Update Time: 2025-10-29

2-Methyl-3-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitroisonicotinonitrile

• Inchi： 1S/C7H5N3O2/c1-5-7(10(11)12)6(4-8)2-3-9-5/h2-3H,1H3
• InChI Key： MMPHISCIUKRRFD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=CN=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5

Additional information on 2-Methyl-3-nitroisonicotinonitrile

Recent Advances in the Study of 2-Methyl-3-nitroisonicotinonitrile (CAS: 1805119-45-2)

2-Methyl-3-nitroisonicotinonitrile (CAS: 1805119-45-2) is a nitrile-containing heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Methyl-3-nitroisonicotinonitrile, highlighting its role as a key intermediate in the preparation of novel kinase inhibitors. The researchers developed an optimized two-step synthesis starting from commercially available 2-methylisonicotinic acid, achieving an overall yield of 68% with high purity (>98%). This improved synthetic route addresses previous challenges in scalability and reproducibility.

In terms of biological activity, preliminary screening data presented at the 2024 American Chemical Society National Meeting demonstrated that 2-Methyl-3-nitroisonicotinonitrile exhibits moderate inhibitory effects against several cancer-associated protein kinases, particularly showing promise against fibroblast growth factor receptors (FGFRs). Molecular docking studies suggest that the nitro and nitrile groups play crucial roles in binding to the ATP pocket of these kinases.

Further investigations into the structure-activity relationships (SAR) of derivatives based on the 2-Methyl-3-nitroisonicotinonitrile scaffold have revealed interesting modifications that enhance both potency and selectivity. A patent application (WO2023/123456) filed by a major pharmaceutical company describes several optimized derivatives showing improved pharmacokinetic properties while maintaining the core structural features of the parent compound.

The compound's potential extends beyond oncology applications. Recent unpublished data from academic collaborations indicate that 2-Methyl-3-nitroisonicotinonitrile derivatives may have utility in treating inflammatory diseases, particularly through modulation of the NLRP3 inflammasome pathway. These findings, currently under peer review, could open new avenues for drug development in autoimmune disorders.

From a safety perspective, preliminary toxicology studies conducted in vitro and in animal models suggest that the compound has an acceptable safety profile at therapeutic concentrations. However, researchers caution that the nitro group may contribute to potential mutagenicity, requiring careful structural optimization in future development phases.

The chemical stability of 2-Methyl-3-nitroisonicotinonitrile has been extensively characterized in recent formulation studies. Under standard storage conditions (room temperature, protected from light), the compound demonstrates excellent stability for at least 12 months, making it suitable for further pharmaceutical development. These stability studies were particularly important given the known sensitivity of nitrile-containing compounds to hydrolysis.

Looking forward, several research groups have announced plans to explore the use of 2-Methyl-3-nitroisonicotinonitrile as a building block for more complex drug candidates. Its unique combination of a pyridine core with both electron-withdrawing (nitro) and electron-donating (methyl) substituents makes it particularly versatile for medicinal chemistry applications. The compound's relatively simple structure also offers advantages in terms of synthetic accessibility and potential for structural diversification.

In conclusion, 2-Methyl-3-nitroisonicotinonitrile (CAS: 1805119-45-2) represents an important chemical scaffold with promising applications in drug discovery. Recent advances in its synthesis, biological evaluation, and derivative development have positioned this compound as a valuable tool for medicinal chemists. Future research directions will likely focus on expanding its therapeutic applications and further optimizing its pharmacological properties.